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Compound of Interest

Compound Name: 3-Chloroalanine

Cat. No.: B1143638 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 3-Chloroalanine, a key compound in various research applications.

Adherence to these protocols is critical for minimizing risk and ensuring operational integrity.

Essential Safety and Handling Protocols
1. Engineering Controls: The First Line of Defense

All work involving 3-Chloroalanine should be conducted in a designated area equipped with

proper engineering controls. A certified chemical fume hood is mandatory to prevent the

inhalation of dust or aerosols.[1] Ensure the fume hood has adequate airflow and is functioning

correctly before commencing any work.[1]

2. Personal Protective Equipment (PPE): Your Personal Barrier

A comprehensive PPE ensemble is required to prevent dermal, ocular, and respiratory

exposure.
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PPE Component Specification Rationale

Eye & Face Protection
Tightly fitting safety goggles or

a full-face shield.[1][2]

Protects eyes and face from

splashes or airborne particles.

[1]

Hand Protection

Double-gloving with powder-

free nitrile gloves is

recommended.[1]

Provides a robust barrier

against skin absorption.

Double-gloving minimizes risk

if the outer glove is breached.

[1]

Body Protection

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric with long

sleeves and tight-fitting cuffs,

or a chemical-resistant lab

coat.[1][2]

Protects the body and

personal clothing from

contamination.[1]

Respiratory Protection

For handling powder or in

situations with a high risk of

aerosolization, a minimum of a

NIOSH-approved N100, R100,

or P100 disposable filtering

facepiece respirator is advised.

[1]

Prevents inhalation of the

compound.[1]

Shoe Covers Disposable shoe covers.[1]

Prevents the tracking of

contaminants outside the work

area.[1]

3. Procedural Workflow for Safe Handling

The following diagram outlines the step-by-step process for safely handling 3-Chloroalanine,

from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

1. Prepare Designated Work Area
(Chemical Fume Hood)

2. Don Full PPE

3. Gather Necessary Equipment

4. Handle 3-Chloroalanine
(Minimize Dust/Aerosol Formation)

Proceed to Handling

5. Decontaminate Work Surfaces & Equipment

Complete Work

6. Dispose of Waste in Labeled Containers

7. Doff PPE in Designated Order

8. Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for 3-Chloroalanine.
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Hazard Identification and Quantitative Data
While extensive toxicological data is not available for 3-Chloroalanine, it is classified as

causing skin, eye, and respiratory irritation.[3][4] The following table summarizes available

information.

Identifier Value Source

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3][4]

CAS Number 2731-73-9 [5][6]

Molecular Formula C3H6ClNO2 [3][6]

Molecular Weight 123.54 g/mol [3][5]

Appearance
White to off-white

solid/crystalline powder.[6][7]
[6][7]

Solubility
Slightly soluble in DMSO and

water.[6]
[6]

Storage Temperature Store at 0°C.[7] [7]

Note: LD50/LC50 data is not readily available.[5] Treat this compound with caution and assume

it may be harmful if swallowed, inhaled, or absorbed through the skin.[5]

Emergency Procedures: A Step-by-Step Response
Plan
In the event of an exposure or spill, immediate and correct action is crucial.

1. Exposure Response
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Exposure Route Immediate Action

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, give oxygen. If not

breathing, begin artificial respiration. Seek

immediate medical attention.[6]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing all contaminated clothing and jewelry.

[6][8] Seek medical attention.[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Remove contact

lenses if present and easy to do so.[8] Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

2. Spill Response

Minor Spill:

Evacuate non-essential personnel from the immediate area.[9]

Ensure adequate ventilation.[1]

Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,

sand, or earth).[2]

Carefully sweep or vacuum up the material and place it into a suitable, sealed container

for disposal.[5] Avoid generating dust.[2]

Clean the spill area with soap and water.
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Major Spill:

Evacuate the laboratory immediately and alert others in the area.[1]

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team.[1]

Prevent entry into the affected area.

Disposal Plan
All waste containing 3-Chloroalanine, including contaminated PPE and spill cleanup materials,

must be managed as chemical waste.

Solid Waste: Collect in a clearly labeled, sealed, and appropriate waste container.[10]

Liquid Waste: Collect all aqueous and solvent-based solutions in a labeled, sealed, and

appropriate waste container.[10]

Disposal Pathway: Never dispose of 3-Chloroalanine or its solutions down the drain.[10] All

waste must be disposed of in a manner consistent with federal, state, and local regulations

through your institution's EHS-approved chemical waste program.[5][10]

By adhering to these comprehensive safety and handling protocols, you can mitigate the risks

associated with 3-Chloroalanine and maintain a secure research environment. Always consult

your institution's specific safety guidelines and the Safety Data Sheet (SDS) before working

with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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